pentacyclo[8.2.1.14,7.02,9.03,8]tetradeca-5,11-diene

• CAS No.: 53296-34-7
• Molecular Formula: C14H16
• Molecular Weight: 184.28 g/mol
• IUPAC Name: pentacyclo[8.2.1.14,7.02,9.03,8]tetradeca-5,11-diene
• InChI: InChI=1S/C14H16/c1-2-8-5-7(1)11-12(8)14-10-4-3-9(6-10)13(11)14/h1-4,7-14H,5-6H2
• InChI Key: KPBWFFSGJYAHSX-UHFFFAOYSA-N
• Canonical SMILES: C1C2C=CC1C3C2C4C3C5CC4C=C5

Description

Pentacyclo[8.2.1.14,7.02,9.03,8]tetradeca-5,11-diene is a complex organic compound with the molecular formula C14H16. It is characterized by its unique polycyclic structure, which includes multiple fused rings.

Preparation Methods

Pentacyclo[8.2.1.14,7.02,9.03,8]tetradeca-5,11-diene is typically synthesized through a [2+2] cycloaddition reaction of norbornadiene . The reaction conditions involve the use of specific catalysts and controlled environments to ensure the proper formation of the compound. Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for scale and efficiency .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced forms of the compound.

Substitution: Substitution reactions involve the replacement of certain atoms or groups within the molecule with other atoms or groups.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various halogens for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

Pentacyclo[8.2.1.14,7.02,9.03,8]tetradeca-5,11-diene has several applications in scientific research:

Chemistry: It is used as a model compound to study polycyclic structures and their reactivity.

Biology: Research is ongoing to explore its potential biological activities and interactions with biomolecules.

Medicine: Its unique structure makes it a candidate for drug development and medicinal chemistry studies.

Industry: It may be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism by which pentacyclo[8.2.1.14,7.02,9.03,8]tetradeca-5,11-diene exerts its effects involves interactions with various molecular targets and pathways. Its polycyclic structure allows it to engage in complex interactions with enzymes, receptors, and other biomolecules. These interactions can lead to changes in biological activity and function .

Comparison with Similar Compounds

Similar compounds to pentacyclo[8.2.1.14,7.02,9.03,8]tetradeca-5,11-diene include other polycyclic hydrocarbons such as cubane and dodecahedrane.